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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques available for

measuring the binding kinetics of SP-96 (also known as CD96), a critical immune checkpoint

receptor. Detailed protocols for key methodologies are provided to facilitate experimental

design and execution.

Introduction to SP-96 (CD96)
SP-96, or CD96, is a type I transmembrane glycoprotein belonging to the immunoglobulin

superfamily. It is expressed on T cells and NK cells and plays a role in regulating immune

responses. CD96, along with other receptors like TIGIT and CD226, binds to CD155 (also

known as the poliovirus receptor or PVR). The interplay between these receptors and their

common ligand modulates the activation and inhibition of immune cells, making the CD96-

CD155 interaction a key target for cancer immunotherapy and the study of autoimmune

diseases. Understanding the binding kinetics of this interaction is crucial for the development of

novel therapeutics that can modulate its activity.

Quantitative Data Summary
The binding affinities of human CD96, TIGIT, and CD226 for their shared ligand CD155 have

been characterized using various biophysical techniques. A summary of the reported

equilibrium dissociation constants (Kd) is presented in the table below. Lower Kd values

indicate a higher binding affinity.
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Interacting
Molecules

Technique
Dissociation
Constant (Kd)

Association
Rate (kon)
(M⁻¹s⁻¹)

Dissociation
Rate (koff)
(s⁻¹)

Human CD96 -

Human CD155
Not Specified 37.6 nM[1] Not Reported Not Reported

Human TIGIT -

Human CD155
Not Specified 3.15 nM[1] Not Reported Not Reported

Human CD226 -

Human CD155
Not Specified 119 nM[1] Not Reported Not Reported

Anti-mouse

CD96 Ab -

mouse CD96

SPR 47 nM Not Reported Not Reported

Human CD226 -

Human CD155
SPR 230 nM Not Reported Not Reported

Human CD226 -

Human CD112
SPR 310 nM Not Reported Not Reported

Signaling Pathways
The binding of CD155 to CD96, TIGIT, and CD226 initiates distinct downstream signaling

cascades that ultimately determine the immune cell's response. The following diagrams

illustrate the currently understood signaling pathways.
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1. Sensor Chip Preparation
(e.g., CM5 chip)

2. Ligand Immobilization
(e.g., Amine coupling of recombinant SP-96)

3. Analyte Injection
(Serial dilutions of CD155)

4. Association Phase
(Real-time monitoring of binding)

5. Dissociation Phase
(Flow of buffer over the chip)

6. Regeneration
(Removal of bound analyte)

7. Data Analysis
(Fitting to a binding model to determine kon, koff, Kd)
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1. Biosensor Hydration
(e.g., Amine Reactive (AR2G) biosensors)

2. Ligand Immobilization
(SP-96 immobilization on biosensor tip)

3. Baseline Establishment
(Dipping biosensor in running buffer)

4. Association
(Dipping biosensor in CD155 solution)

5. Dissociation
(Dipping biosensor back into running buffer)

6. Data Analysis
(Global fitting of association and dissociation curves)

 

1. Sample Preparation
(SP-96 in sample cell, CD155 in syringe)

2. Instrument Setup
(Set temperature and injection parameters)

3. Titration
(Injecting CD155 into SP-96 solution)

4. Heat Measurement
(Detecting heat changes upon binding)

5. Data Integration
(Integrating heat pulses for each injection)

6. Binding Isotherm Fitting
(Determine Kd, n, and ΔH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Measuring SP-96
(CD96) Binding Kinetics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8134260#techniques-for-measuring-sp-96-binding-
kinetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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